Cas no 535969-33-6 (6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-methyl-)

• Product Name: 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-methyl-
• CAS No: 535969-33-6
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 938800
• PubChem ID: 45120313
• Update Time: 2025-04-19

6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-methyl-
• 535969-33-6
• 5-Methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
• SCHEMBL12362687
• DB-242471

• Inchi： 1S/C10H10O/c1-6-3-2-4-7-8(6)5-9-10(7)11-9/h2-4,9-10H,5H2,1H3
• InChI Key： JXUJQVIGWLHKQG-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=C(C)C=3CC12

Computed Properties

• Exact Mass: 146.073164938g/mol
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans